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An In-depth Technical Guide to the Green Solvent Properties of Ethyl L-Lactate

Introduction
Ethyl L-lactate is an organic ester derived from renewable resources, positioning it as a

leading "green solvent" in the chemical and pharmaceutical industries.[1][2] It is produced

through the esterification of L-lactic acid with ethanol, both of which can be sourced from the

fermentation of biomass such as corn or sugar crops.[3][4][5][6] This bio-based origin,

combined with its favorable safety and environmental profile, makes it an attractive alternative

to conventional petroleum-derived solvents.[1][7][8][9] The United States Food and Drug

Administration (FDA) has approved its use in food preparations, pharmaceutical products, and

cosmetics due to its low toxicity.[3][10][11] This guide provides a comprehensive overview of

the properties, synthesis, applications, and experimental protocols related to ethyl L-lactate for

professionals in research and drug development.

Green Chemistry Profile
Ethyl L-lactate aligns with several core principles of green chemistry.[3] It is 100%

biodegradable, breaking down into carbon dioxide and water, and is easy to recycle.[3][12][13]

Furthermore, it is non-corrosive, non-carcinogenic, and does not deplete the ozone layer.[3][12]

[13] Its low volatility and high boiling point reduce Volatile Organic Compound (VOC)

emissions, contributing to better air quality compared to many traditional solvents.[1]
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Caption: Sustainable lifecycle of bio-based Ethyl L-lactate.

Physicochemical and Solubility Properties
Ethyl L-lactate is a clear, colorless liquid with a mild, fruity odor.[1][14] It is an amphiphilic,

polar solvent capable of forming both intra- and intermolecular hydrogen bonds, allowing it to

dissolve a wide range of polar and non-polar compounds.[5][11][15] Its miscibility with water

and most organic solvents makes it highly versatile.[16][17]

General Properties
The key physical and chemical properties of ethyl L-lactate are summarized below.
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₃ [14][18]

Molecular Weight 118.13 g/mol [14][18][19]

Appearance Clear, colorless liquid [14][20]

Odor Mild, characteristic, fruity [1][14]

Boiling Point 154 °C (309 °F) [19][20][21]

Melting Point -26 °C (-14.8 °F) [20][21]

Density ~1.03 g/mL at 20-25 °C [16][19][22]

Vapor Pressure
0.279 kPa (2.09 mmHg) at 20

°C
[20]

Water Solubility Miscible (with some hydrolysis) [16][17]

logP (Octanol/Water) -0.18 [21]

Hansen Solubility Parameters (HSP)
Hansen Solubility Parameters are a valuable tool for predicting the solubility of materials. They

divide the total Hildebrand solubility parameter (δ) into three components: dispersion (δd), polar

(δp), and hydrogen bonding (δh).

Hansen Parameter Value (MPa)½ Value (cal/cm³)½ Reference(s)

δd (Dispersion) 16.0 7.8 [21][22][23]

δp (Polar) 7.6 3.7 [21][22][23]

δh (Hydrogen

Bonding)
12.5 6.1 [21][22][23]

δt (Total) 21.7 11.0 [22]

Synthesis of Ethyl L-Lactate
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The primary industrial method for producing ethyl L-lactate is the esterification of lactic acid

with ethanol.[3][5][6] This is a reversible reaction where water is produced as a by-product.[3]

[24] To drive the reaction towards the product side and achieve high yields, methods like

reactive distillation are often employed to continuously remove water.[24][25][26]
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Caption: Synthesis of Ethyl L-lactate via reactive distillation.

More advanced, sustainable methods are also under investigation, including biocatalytic

processes using microbes and the direct conversion of cellulose or other biomass-derived

sugars into ethyl lactate using solid catalysts.[27][28][29]

Applications in Research and Drug Development
Ethyl L-lactate's unique properties make it a versatile tool in the pharmaceutical industry.[1][3]

[10]
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Solvent and Excipient: Its excellent solvency power and low toxicity make it ideal for

dissolving active pharmaceutical ingredients (APIs) in various formulations, including topical

creams, lotions, and gels.[1][30]

Drug Delivery: It can act as a carrier for delivering drugs to the skin and is also used as a

preservative in some pharmaceutical products.[30]

Chiral Synthesis: As a chiral molecule, L-ethyl lactate is highly valued in chiral synthesis,

enabling the production of enantiomerically pure compounds, which is critical for the safety

and efficacy of many modern drugs.[1]

Organic Synthesis: It serves as a sustainable medium for a variety of organic reactions,

including coupling reactions, heterocyclizations, and multi-component reactions.[5][7][8] The

polarity of the solvent can be tuned by creating aqueous solutions of different concentrations.

[5][8]
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Caption: Conceptual workflow of Ethyl L-lactate in drug delivery.

Safety, Ecotoxicity, and Handling
Safety and Handling
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While ethyl L-lactate has low toxicity, proper handling procedures are essential.[1] It is a

flammable liquid and should be stored in a cool, dry, well-ventilated area away from ignition

sources.[31][32][33]

Parameter Value / Guideline Reference(s)

Flash Point
59.0 °C (Pensky-Martens

closed-cup)
[20]

Flammability Limits 1.5% - 11.4% in air [19][20]

Autoignition Temp. 400 °C [20]

Incompatibilities
Strong oxidizing agents, strong

alkalis
[16][32]

PPE

Safety goggles, chemical-

resistant gloves (Nitrile), lab

coat

[31][33][34]

Handling

Avoid inhalation of vapor. Use

with adequate ventilation.

Ground equipment to prevent

static discharge.

[31][33][34]

Toxicity and Biodegradability
Ethyl L-lactate is considered readily biodegradable.[1][14] In the human body, it is metabolized

into ethanol and lactic acid, which are natural metabolites.[3] It is not considered a carcinogen

or a reproductive toxin.[12][13]
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Metric Result Reference(s)

Biodegradation
Readily biodegradable (75% of

ThOD in 28 days)
[14]

Toxicity (Oral, LD50) 2500 mg/kg (mouse) [17]

Human Health
Low toxicity, not a skin irritant

or sensitizer at 8%
[3][14]

Environmental Fate Biodegrades to CO₂ and water [3][12]

Experimental Protocols
Method for Determining Solid-Liquid Solubility
A common technique for measuring the solubility of a solid compound (solute) in ethyl L-
lactate is the gravimetric method.

Protocol:

Sample Preparation: Place an excess amount of the solid solute into a sealed glass vessel

containing a known mass of ethyl L-lactate and a magnetic stirrer.

Equilibration: Place the vessel in a temperature-controlled water bath and stir the mixture for

an extended period (e.g., 48 hours) to ensure equilibrium is reached at a constant

temperature.

Phase Separation: After equilibration, stop stirring and allow the undissolved solid to settle.

Sampling: Carefully extract a sample of the saturated liquid phase using a pre-heated

syringe fitted with a filter to prevent the transfer of solid particles.

Gravimetric Analysis: Weigh the collected liquid sample. Then, evaporate the solvent (ethyl
L-lactate) under vacuum at a moderate temperature until a constant weight of the dried

solute is achieved.

Calculation: The solubility is calculated as the mass of the dried solute divided by the total

mass of the saturated solution sample, often expressed as a mass fraction or converted to a
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mole fraction.

Synthesis via Reactive Distillation
This protocol outlines a general laboratory-scale synthesis of ethyl L-lactate using a reactor

coupled with a separation unit to remove water, driving the esterification reaction to completion.

Protocol:

Reactor Setup: Charge a reaction vessel with L-lactic acid, ethanol (typically in a molar

excess, e.g., 2:1 ethanol to lactic acid), and an acid catalyst (e.g., an ion-exchange resin like

Amberlyst).[24]

Reaction Conditions: Heat the reaction mixture to a specified temperature (e.g., 95 °C).[24]

Water Removal: Couple the reactor to a pervaporation membrane unit or a distillation

column. Apply a vacuum to the permeate side of the membrane to selectively remove water

from the reaction mixture as it forms.[24]

Monitoring: Monitor the reaction progress by periodically taking samples and analyzing the

concentration of reactants and products using techniques like gas chromatography (GC) or

high-performance liquid chromatography (HPLC).

Purification: Once the desired conversion of lactic acid is achieved, the resulting crude ethyl
L-lactate is purified. This typically involves neutralizing the catalyst (if homogenous),

followed by fractional distillation to separate the ethyl L-lactate from unreacted ethanol and

other minor by-products.

Assessment of Oxidative Stability
Ethyl L-lactate can undergo oxidation to form peroxides, especially during prolonged storage

without an inert atmosphere.[12] A semi-quantitative peroxide assay can be used to monitor its

stability.

Protocol:

Sample Preparation: Obtain a sample of the ethyl L-lactate to be tested. Control samples

stored under an inert nitrogen blanket and samples exposed to air can be compared.[12]
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Antioxidant Addition (Optional): To test the efficacy of stabilizers, antioxidants such as

ascorbic acid (AA) or butylated hydroxytoluene (BHT) can be added to samples prior to

storage.[12]

Peroxide Test Strips: Use commercially available peroxide test strips. Dip the reactive zone

of the test strip into the ethyl L-lactate sample for a specified time (e.g., 1 second).

Colorimetric Reading: After a set waiting period (e.g., 15 seconds), compare the color of the

reactive zone to the color scale provided with the test kit to determine the peroxide

concentration (typically in mg/L or ppm).[12]

Data Analysis: Record the peroxide concentration over time to assess the degradation rate

under different storage conditions (e.g., with and without inert gas, with and without

antioxidants).[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.aurochemicals.com/wp-content/uploads/2019/05/ETHYL-LACTATE-Natural-SDS-1.pdf
https://www.benchchem.com/product/b032942#green-solvent-properties-of-ethyl-l-lactate-explained
https://www.benchchem.com/product/b032942#green-solvent-properties-of-ethyl-l-lactate-explained
https://www.benchchem.com/product/b032942#green-solvent-properties-of-ethyl-l-lactate-explained
https://www.benchchem.com/product/b032942#green-solvent-properties-of-ethyl-l-lactate-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

